Cas no 1749-99-1 (4-amino-5,5-dimethyl-2,5-dihydro-1H-imidazol-2-one)

1749-99-1 structure
Product name:4-amino-5,5-dimethyl-2,5-dihydro-1H-imidazol-2-one
4-amino-5,5-dimethyl-2,5-dihydro-1H-imidazol-2-one Chemical and Physical Properties
Names and Identifiers
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- 2H-Imidazol-2-one, 4-amino-1,5-dihydro-5,5-dimethyl-
- 4-amino-5,5-dimethyl-2,5-dihydro-1H-imidazol-2-one
-
- Inchi: 1S/C5H9N3O/c1-5(2)3(6)7-4(9)8-5/h1-2H3,(H3,6,7,8,9)
- InChI Key: IZDSJCOLCBXROQ-UHFFFAOYSA-N
- SMILES: C1(=O)NC(C)(C)C(N)=N1
Computed Properties
- Exact Mass: 127.075
- Monoisotopic Mass: 127.075
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.5A^2
Experimental Properties
- Color/Form: Beige to light brown particles
- Melting Point: 280 - 283 °C
- LogP: 0.81240
4-amino-5,5-dimethyl-2,5-dihydro-1H-imidazol-2-one Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-102767-5.0g |
4-amino-5,5-dimethyl-2,5-dihydro-1H-imidazol-2-one |
1749-99-1 | 95% | 5.0g |
$2525.0 | 2023-07-06 | |
TRC | A610983-50mg |
4-amino-5,5-dimethyl-2,5-dihydro-1H-imidazol-2-one |
1749-99-1 | 50mg |
$ 210.00 | 2022-06-08 | ||
1PlusChem | 1P019Z96-250mg |
4-amino-5,5-dimethyl-2,5-dihydro-1H-imidazol-2-one |
1749-99-1 | 95% | 250mg |
$514.00 | 2025-03-04 | |
1PlusChem | 1P019Z96-2.5g |
4-amino-5,5-dimethyl-2,5-dihydro-1H-imidazol-2-one |
1749-99-1 | 95% | 2.5g |
$1932.00 | 2025-03-04 | |
Aaron | AR019ZHI-100mg |
4-amino-5,5-dimethyl-2,5-dihydro-1H-imidazol-2-one |
1749-99-1 | 95% | 100mg |
$439.00 | 2025-02-08 | |
Aaron | AR019ZHI-1g |
4-amino-5,5-dimethyl-2,5-dihydro-1H-imidazol-2-one |
1749-99-1 | 95% | 1g |
$1223.00 | 2025-02-08 | |
1PlusChem | 1P019Z96-500mg |
4-amino-5,5-dimethyl-2,5-dihydro-1H-imidazol-2-one |
1749-99-1 | 95% | 500mg |
$790.00 | 2025-03-04 | |
Enamine | EN300-102767-1g |
4-amino-5,5-dimethyl-2,5-dihydro-1H-imidazol-2-one |
1749-99-1 | 95% | 1g |
$871.0 | 2023-10-28 | |
A2B Chem LLC | AV44410-100mg |
4-amino-5,5-dimethyl-2,5-dihydro-1H-imidazol-2-one |
1749-99-1 | 95% | 100mg |
$352.00 | 2024-04-20 | |
A2B Chem LLC | AV44410-50mg |
4-amino-5,5-dimethyl-2,5-dihydro-1H-imidazol-2-one |
1749-99-1 | 95% | 50mg |
$248.00 | 2024-04-20 |
4-amino-5,5-dimethyl-2,5-dihydro-1H-imidazol-2-one Related Literature
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Weida Chang,Shanghao Liu,Zhimin Li,Kaibo Zhu RSC Adv., 2019,9, 28323-28329
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Bijoy Nharangatt,Raghu Chatanathodi J. Mater. Chem. C, 2019,7, 11493-11499
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Yaqi Chen,Tao Li,Shiyan Cheng,Jinghui Wang,Yibing Zhao,Chuanliu Wu Org. Biomol. Chem., 2017,15, 1921-1929
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Shuang Zhao,Chuanying Hu,Xiaoyan Chen,Jun Zhou,Yonghua Jiao,Kai Zhang,Yu Fu Soft Matter, 2012,8, 937-941
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